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Compound of Interest

Compound Name: 3,5-Difluorobenzonitrile

Cat. No.: B1349092

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Difluorobenzonitrile is a fluorinated aromatic compound of significant interest in the fields
of medicinal chemistry, agrochemical synthesis, and materials science.[1][2] Its unique
electronic properties, conferred by the two fluorine atoms in the meta positions relative to the
nitrile group, make it a valuable building block for the synthesis of complex molecules with
enhanced biological activity and specific physicochemical characteristics.[1] This technical
guide provides a comprehensive overview of the core physical properties of 3,5-
Difluorobenzonitrile, details standard experimental protocols for their determination, and
illustrates its utility as a chemical intermediate.

Data Presentation: Core Physical Properties

The following table summarizes the key physical and chemical properties of 3,5-
Difluorobenzonitrile.
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Property Value Reference(s)
Molecular Formula C7HsF2N [3]
Molecular Weight 139.10 g/mol [3]
Appearance White to off-white crystalline )
solid
Melting Point 85-88 °C [4]
Boiling Point 169 °C at 760 mmHg [4]
Density 1.26 g/cm3 [4]

N Insoluble in water; Soluble in
Solubility ] [5]
organic solvents.

CAS Number 64248-63-1 [3]

Experimental Protocols

The following sections detail standard laboratory protocols for the determination of the key
physical properties of organic compounds like 3,5-Difluorobenzonitrile.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity.

Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer
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Procedure:
o Asmall sample of dry 3,5-Difluorobenzonitrile is finely powdered using a mortar and pestle.

e The open end of a capillary tube is pressed into the powder, and the tube is tapped gently to
pack the solid into the sealed end to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the
temperature approaches the expected melting point.

o The temperature at which the first drop of liquid appears (the onset of melting) and the
temperature at which the entire solid has turned into a clear liquid (the completion of melting)
are recorded as the melting point range. For a pure compound, this range is typically narrow.

Boiling Point Determination (Thiele Tube Method)

The boiling point is a characteristic physical property of a liquid.
Apparatus:

e Thiele tube

Micro test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating oil (e.g., mineral oil)

Bunsen burner or heating mantle
Procedure:

o Afew drops of the liquid sample (if 3,5-Difluorobenzonitrile is melted) are placed into a
micro test tube.
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A capillary tube, with its sealed end uppermost, is placed inside the micro test tube.

The micro test tube is attached to a thermometer, ensuring the bottom of the test tube is
level with the thermometer bulb.

The assembly is placed in a Thiele tube containing heating oil, ensuring the sample is
immersed in the oil.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Heating is discontinued, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Solubility Determination

This protocol determines the solubility of a compound in various solvents, which can provide

insights into its polarity and potential for use in different reaction conditions.

Apparatus:

Test tubes

Spatula

Graduated cylinders or pipettes

Vortex mixer (optional)

Procedure:

Approximately 10-20 mg of 3,5-Difluorobenzonitrile is placed into a series of clean, dry test
tubes.
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+ To each test tube, 1 mL of a different solvent (e.g., water, ethanol, acetone, diethyl ether,
toluene) is added.

¢ The test tubes are agitated vigorously (e.g., by flicking or using a vortex mixer) for about one
minute.

+ The mixture is allowed to stand, and the solubility is observed. The compound is classified as
soluble if it dissolves completely, partially soluble if some solid remains, and insoluble if the
solid does not appear to dissolve.

Mandatory Visualization

The following diagram illustrates a synthetic pathway where a derivative of 3,5-
Difluorobenzonitrile is used to produce a more complex molecule, highlighting its role as a
key intermediate in organic synthesis. Specifically, it shows the synthesis of 4-amino-3,5-
difluorobenzoic acid from 4-amino-3,5-difluorobenzonitrile, which itself is synthesized from 4-
bromo-2,6-difluoroaniline.[6]

Synthesis of 4-amino-3,5-difluorobenzoic acid

4-bromo-2,6-difluoroaniline

CuCN, DMF, reflux

y

4-amino-3,5-difluorobenzonitrile

1. NaOH, reflux
2. HCI

Y

4-amino-3,5-difluorobenzoic acid
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A synthetic route to 4-amino-3,5-difluorobenzoic acid.

Conclusion

3,5-Difluorobenzonitrile is a versatile chemical intermediate with well-defined physical
properties. Its unique structure makes it a valuable precursor in the synthesis of a wide range
of functional molecules for the pharmaceutical, agrochemical, and materials science industries.
The experimental protocols outlined in this guide provide a foundation for the accurate
determination of its physical characteristics, which is essential for its application in research
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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